Cas no 1220032-76-7 (3-(2-Bromo-4-isopropylphenoxy)pyrrolidinehydrochloride)

• Product Name: 3-(2-Bromo-4-isopropylphenoxy)pyrrolidinehydrochloride
• CAS No: 1220032-76-7
• MF: C₁₃H₁₉BrClNO
• MW: 320.653062105179
• CID: 1073708
• PubChem ID: 56830730
• Update Time: 2025-06-14

3-(2-Bromo-4-isopropylphenoxy)pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-4-isopropylphenoxy)pyrrolidine hydrochloride
• 1220032-76-7
• 3-(2-bromo-4-propan-2-ylphenoxy)pyrrolidine;hydrochloride
• 3-(2-Bromo-4-isopropylphenoxy)pyrrolidinehydrochloride
• AKOS015843924

• MDL： MFCD13560797
• Inchi： 1S/C13H18BrNO.ClH/c1-9(2)10-3-4-13(12(14)7-10)16-11-5-6-15-8-11;/h3-4,7,9,11,15H,5-6,8H2,1-2H3;1H
• InChI Key： LMMFOBPVMMCLCV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC1CNCC1)C(C)C.Cl

Computed Properties

• Exact Mass: 319.03385g/mol
• Monoisotopic Mass: 319.03385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-Bromo-4-isopropylphenoxy)pyrrolidinehydrochloride

Comprehensive Overview of 3-(2-Bromo-4-isopropylphenoxy)pyrrolidine hydrochloride (CAS No. 1220032-76-7)

3-(2-Bromo-4-isopropylphenoxy)pyrrolidine hydrochloride (CAS No. 1220032-76-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromophenoxy and pyrrolidine structural motifs, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 2-bromo-4-isopropylphenoxy group linked to a pyrrolidine hydrochloride moiety, offers distinct reactivity patterns that are exploitable in drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 3-(2-Bromo-4-isopropylphenoxy)pyrrolidine hydrochloride has surged, driven by advancements in targeted drug delivery and precision agriculture. Researchers are particularly interested in its potential role in modulating enzyme inhibition and receptor binding, topics frequently searched in academic and industrial databases. The compound’s halogenated aromatic component also aligns with trends in sustainable chemistry, as scientists explore greener synthetic routes for similar derivatives.

The synthesis of 3-(2-Bromo-4-isopropylphenoxy)pyrrolidine hydrochloride typically involves multi-step organic reactions, including etherification and salt formation. Its CAS No. 1220032-76-7 serves as a critical identifier in regulatory and procurement contexts, ensuring traceability and compliance with global chemical inventories. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a key concern for end-users in the pharmaceutical industry.

From an SEO perspective, queries like "pyrrolidine derivatives in drug development" or "bromophenoxy compounds applications" reflect growing user interest in this niche. The compound’s relevance to neuropharmacology and crop protection further enhances its visibility in scientific literature. Notably, its hydrochloride salt form improves solubility, a feature often highlighted in forums discussing formulation challenges.

In conclusion, 3-(2-Bromo-4-isopropylphenoxy)pyrrolidine hydrochloride exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its CAS No. 1220032-76-7 not only ensures unambiguous identification but also connects researchers to a broader ecosystem of specialty chemicals. As innovation accelerates, this compound is poised to remain a focal point in discussions about molecular design and process optimization.